Cas no 87707-34-4 (7(4H)-Benzothiazolone, 5,6-dihydro-6,6-dimethyl-)

• Product Name: 7(4H)-Benzothiazolone, 5,6-dihydro-6,6-dimethyl-
• CAS No: 87707-34-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 653213
• PubChem ID: 71412301
• Update Time: 2025-04-19

7(4H)-Benzothiazolone, 5,6-dihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7(4H)-Benzothiazolone, 5,6-dihydro-6,6-dimethyl-
• 6,6-dimethyl-4,5-dihydro-1,3-benzothiazol-7-one
• 6,6-Dimethyl-5,6-dihydro-1,3-benzothiazol-7(4H)-one
• 87707-34-4
• DTXSID30831864

• Inchi： 1S/C9H11NOS/c1-9(2)4-3-6-7(8(9)11)12-5-10-6/h5H,3-4H2,1-2H3
• InChI Key： LEZLNVJSGMTALY-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C(C(C)(C)CC2)=O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų